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Compound of Interest

Compound Name: Stearyltrimethylammonium

Cat. No.: B1193908

Stearyltrimethylammonium Chloride: A
Technical Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for Stearyltrimethylammonium chloride (STAC). The information is compiled from various
safety data sheets and standardized experimental guidelines to ensure a high level of technical
detail and accuracy for professionals in research and development.

Chemical and Physical Properties

Stearyltrimethylammonium chloride is a quaternary ammonium salt widely used as a cationic
surfactant.[1] Its properties make it suitable for applications such as an antistatic agent,
emulsifier, and disinfectant.[2][3]
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Property Value Reference
Octadecyltrimethylammonium
chloride,
Synonyms ] ] [4]
Trimethylstearylammonium
chloride
CAS Number 112-03-8 [1]
Molecular Formula C21H46CIN [5]

White to off-white powder or

Appearance _ [1]2][4]
waxy solid

Melting Point 104 °C (range: 95-104 °C) [4]

Boiling Point 249 °C [41[6]

Water Solubility

49 mg/L at 25 °C

[4]

log Pow (Octanol/Water

Partition Coefficient)

3.6lat25°C

[4]

Vapor Pressure

<0 Paat20-°C

[4]

Density

0.91 g/cms3 at 20 °C

[4]

Hazard Identification and Classification

STAC is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 )
skin
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Sub-category 1C

burns and eye damage

Serious Eye Damage/Eye
Category 1

H318: Causes serious eye

Irritation damage
Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life
Environment (Acute)
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects

Source:[4][7][8]

Signal Word: Danger[4][7]

Hazard Pictograms:

Corrosion

Skull and Crossbones

Health Hazard

Environment

Toxicological Data
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Endpoint Species Route Value Reference
LD50 Rat (female) Oral 702.5 mg/kg bw [9]
LD50 Rabbit (male) Dermal 1300 mg/kg bw [9]
Danio rerio
LC50 (96 h) ] - 0.064 mg/L [9]
(Zebra fish)
EC50 (48 h) Daphnia magna - 0.037 mg/L 9]

Pseudokirchnerie
EC50 (96 h) lla subcapitata - 0.11 mg/L [9]

(Green algae)

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with STAC.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling Stearyltrimethylammonium chloride.

Personal Protective Equipment (PPE) for STAC Handling

Handling Stearyltrimethylammonium Chloride

Eye/Face Protection Skin Protection Respiratory Protection

Ensure Adequate Ventilation
(e.g., Fume Hood)

(Tightly fitting safety goggles, EN 166) (Impervious clothing, chemical resistant gloves e.g., EN 374) (Full-face respirator if exposure limits are exceeded)

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling STAC.

Safe Handling Practices

e Avoid contact with skin and eyes.[4][10]

Avoid formation of dust and aerosols.[4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4][10]

Wash hands thoroughly after handling.[4][7]

Do not eat, drink, or smoke when using this product.[4]

Use in a well-ventilated area.[4][10]

Avoid release to the environment.[4][7]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[2][4]

» Keep container tightly closed.[7]

o Store locked up.[4][7]

o Store away from incompatible materials and foodstuff containers.[4]

Emergency Procedures

The following flowchart details the appropriate first-aid measures in case of exposure to
Stearyltrimethylammonium chloride.
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First-Aid Measures for STAC Exposure

Rinse mouth with water

—[ Rinse cautiously with water for several minutes

Get immediate medical attention

Skin cmmj—»[ Take off contaminated clothing immediately

Inhalation

Click to download full resolution via product page
Caption: First-aid procedures for STAC exposure.

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[4] Avoid
dust formation and remove all sources of ignition.[4] Collect the spillage and dispose of it in a
suitable, closed container.[4]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[4] Wear a self-
contained breathing apparatus if necessary.[4]

Experimental Protocols for Ecotoxicity Testing

The following are summaries of the standardized OECD guidelines for the ecotoxicity tests
cited in Section 3.
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OECD Test Guideline 203: Fish, Acute Toxicity Test

This test determines the concentration of a substance that is lethal to 50% of a test fish
population (LC50) over a 96-hour period.[6][11][12][13]

o Test Organism: A suitable fish species, such as Danio rerio (Zebra fish), is selected.[6][3]
» Test Conditions:

o The fish are exposed to at least five concentrations of the test substance in a geometric
series.[12][13]

o A control group is maintained in water without the test substance.[6]
o The test is conducted for 96 hours under controlled temperature and lighting conditions.[6]

o The test can be static (no renewal of the test solution) or semi-static (the test solution is
renewed at regular intervals).[6]

o Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[6][12]
o Endpoint: The LC50 value at 96 hours is calculated using appropriate statistical methods.[13]
OECD Test Guideline 202: Daphnia sp., Acute

Immobilisation Test

This test assesses the acute toxicity of a substance to Daphnia species by determining the
concentration that immobilizes 50% of the organisms (EC50) within 48 hours.[3][4][5][7][14]

o Test Organism: Young daphnids (e.g., Daphnia magna), less than 24 hours old, are used.[4]

[5]
e Test Conditions:

o The daphnids are exposed to a range of concentrations of the test substance for 48 hours.

[3]4]

o A control group is maintained in the same conditions without the test substance.[7]
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o The test is performed under controlled temperature and light cycles.[4]

o Observations: Immobilization (the inability to swim within 15 seconds after gentle agitation) is
observed at 24 and 48 hours.[5][7]

e Endpoint: The EC50 value at 48 hours is determined.[3][4]

OECD Test Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test

This guideline evaluates the effect of a substance on the growth of freshwater microalgae or
cyanobacteria.[2][10][15][16][17]

» Test Organism: Exponentially growing cultures of a selected algal species (e.g.,
Pseudokirchneriella subcapitata) are used.[2][15]

e Test Conditions:

o The algal cultures are exposed to at least five concentrations of the test substance in a
nutrient-rich medium.[2][16]

o The test is typically run for 72 hours under continuous illumination and constant
temperature.[2][15]

o Observations: Algal growth is measured at least every 24 hours by determining cell
concentration or another measure of biomass.[10]

o Endpoint: The EC50 value, the concentration that causes a 50% reduction in growth rate or
yield compared to the control, is calculated.[10]

The following diagram illustrates the general workflow for these ecotoxicity tests.
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General Ecotoxicity Testing Workflow

Start: Select Test Guideline
(e.g., OECD 201, 202, 203)

Range-Finding Test
(Determine appropriate concentration range)

l

Definitive Test
(Expose organisms to at least 5 concentrations and a control)

l

Data Collection
(Record observations at specified intervals)

l

Statistical Analysis
(Calculate LC50/EC50)

Final Report

Click to download full resolution via product page

Caption: General workflow for ecotoxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences
[situbiosciences.com]

3. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
4. biotecnologiebt.it [biotecnologiebt.it]

5. shop.fera.co.uk [shop.fera.co.uk]

6. biotecnologiebt.it [biotecnologiebt.it]

7. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

8. Fish toxicity - acute toxicity | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

9. echemi.com [echemi.com]

10. shop.fera.co.uk [shop.fera.co.uk]

11. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
12. oecd.org [oecd.org]

13. eurofins.com.au [eurofins.com.au]

14. eurofins.it [eurofins.it]

15. biotecnologiebt.it [biotecnologiebt.it]

16. oecd.org [oecd.org]

17. oecd.org [oecd.org]

To cite this document: BenchChem. [Stearyltrimethylammonium chloride safety data sheet
and handling precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193908#stearyltrimethylammonium-chloride-safety-
data-sheet-and-handling-precautions]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1193908?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/stearyltrimethylammonium-chlor-dic2316.html
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.situbiosciences.com/product/oecd-202-daphnia-sp-immobilization-test/
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186914/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186914/
https://www.echemi.com/sds/aliquat7-pid_Seven1346.html
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.eurofins.it/media/91506/50018_eurofins_biolab_ctp_laboratories_test_immobilizzazione_daphnie_oecd202.pdf
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.oecd.org/en/publications/2011/07/test-no-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test_g1gh28f1.html
https://www.benchchem.com/product/b1193908#stearyltrimethylammonium-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1193908#stearyltrimethylammonium-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1193908#stearyltrimethylammonium-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1193908#stearyltrimethylammonium-chloride-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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